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Compound of Interest

Compound Name: Triethylamine picrate

Cat. No.: B15494950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylamine picrate is a salt formed from the reaction of the tertiary amine, triethylamine,

and the strong acid, picric acid (2,4,6-trinitrophenol). The formation of stable, crystalline picrate

salts has historically been a valuable method for the characterization and isolation of organic

bases and amines.[1] While modern spectroscopic techniques are now more common for

structural elucidation, the preparation of picrate derivatives can still be a useful tool in chemical

synthesis and analysis.[1] This document provides a detailed protocol for the preparation of a

triethylamine picrate solution, including safety precautions, reagent information, and a step-

by-step methodology.

Data Presentation

The following table summarizes the key quantitative data for the reactants involved in the

preparation of triethylamine picrate.
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Property Triethylamine Picric Acid

Chemical Formula C₆H₁₅N C₆H₃N₃O₇

Molecular Weight 101.19 g/mol [2] 229.10 g/mol [3]

Appearance Colorless liquid[2][4] Yellow solid

Boiling Point 88.8 °C Decomposes

Melting Point -115 °C 122.5 °C

Density 0.726 g/mL at 25 °C 1.763 g/cm³

Solubility in Water 112 g/L at 20 °C[2] 1.4 g/100 mL at 20 °C

Experimental Protocol

This protocol details the preparation of triethylamine picrate solution. The reaction involves a

simple acid-base neutralization.

Materials and Equipment:

Triethylamine (≥99.5% purity)

Picric acid (wetted with water, typically >30%)[5]

Ethanol (95% or absolute)

Distilled or deionized water

Glass beakers

Magnetic stirrer and stir bar

Graduated cylinders

Pipettes

Filter paper and funnel
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Crystallizing dish

Drying oven or desiccator

Safety Precautions:

General: Perform all steps in a well-ventilated fume hood. Wear appropriate personal

protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves.[6][7]

Triethylamine: Highly flammable liquid and vapor.[7][8][9] It is toxic if swallowed, in contact

with skin, or if inhaled, and causes severe skin burns and eye damage.[6][7][8][9] Keep away

from heat, sparks, open flames, and other ignition sources.[8][9]

Picric Acid: Explosive when dry.[3][10] It is toxic if swallowed or in contact with skin and

harmful if inhaled.[3] Picric acid can form highly sensitive explosive salts with metals. Avoid

contact with metals, and do not allow the material to dry out.[10]

Procedure:

Preparation of a Saturated Picric Acid Solution:

In a glass beaker, add an excess of wetted picric acid to a known volume of ethanol.

Stir the mixture at room temperature for approximately 30 minutes to ensure the solution is

saturated.

Carefully decant or filter the saturated solution to remove any undissolved picric acid.

Reaction with Triethylamine:

In a separate beaker, dissolve a known amount of triethylamine in a small volume of

ethanol. A 1:1 molar ratio of triethylamine to picric acid is recommended for the initial

reaction.

Slowly add the triethylamine solution dropwise to the saturated picric acid solution while

stirring continuously.
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The formation of a yellow precipitate, triethylamine picrate, should be observed.

Isolation and Purification of Triethylamine Picrate:

Continue stirring the mixture for 15-30 minutes after the addition is complete to ensure the

reaction goes to completion.

Collect the precipitate by vacuum filtration.

Wash the collected crystals with a small amount of cold ethanol to remove any unreacted

starting materials.

For higher purity, the triethylamine picrate can be recrystallized from a minimal amount

of hot ethanol.

Drying and Storage:

Carefully dry the purified crystals in a vacuum desiccator at room temperature. Avoid using

high temperatures for drying due to the potential instability of picrates.

Store the dried triethylamine picrate in a properly labeled, non-metallic container in a

cool, dry, and dark place.

Preparation of the Solution:

To prepare a solution of a specific concentration, dissolve a known mass of the dried

triethylamine picrate in a known volume of a suitable solvent, such as ethanol or a

mixture of ethanol and water.
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Caption: Workflow for the preparation of triethylamine picrate solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Triethylamine Picrate Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15494950#protocol-for-the-preparation-of-
triethylamine-picrate-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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